Cas no 899436-04-5 (1,3-dihydroxy-9-methoxycoumestan)
899436-04-5 structure
Product Name:1,3-dihydroxy-9-methoxycoumestan
CAS No:899436-04-5
MF:C16H10O6
MW:298.247004985809
CID:2028278
PubChem ID:11558452
Update Time:2025-04-21
1,3-dihydroxy-9-methoxycoumestan Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dihydroxy-9-methoxycoumestan
- hedysarimcoumestan B
- hedysarimcoumestane B
- CS-0204182
- HY-N9758
- E80617
- 899436-04-5
-
- Inchi: 1S/C16H10O6/c1-20-8-2-3-9-11(6-8)21-15-13(9)16(19)22-12-5-7(17)4-10(18)14(12)15/h2-6,17-18H,1H3
- InChI Key: AAKHRTZXSZBLFQ-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2C2C(=O)OC3C=C(C=C(C=3C1=2)O)O)OC
Computed Properties
- Exact Mass: 298.04773803g/mol
- Monoisotopic Mass: 298.04773803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 89.1Ų
1,3-dihydroxy-9-methoxycoumestan Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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